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For Researchers, Scientists, and Drug Development Professionals

The CLAVATA3/EMBRYO SURROUNDING REGION (CLE) family of peptides are crucial

signaling molecules in plants, regulating various aspects of growth, development, and stress

responses. Among them, CLE25 and CLE26, two structurally similar peptides, have emerged

as key players in mediating plant responses to drought, albeit through distinct mechanisms.

This guide provides an objective comparison of their functions, supported by experimental

data, detailed protocols, and signaling pathway visualizations to aid researchers in

understanding and potentially targeting these pathways for crop improvement.

Functional Comparison: Immediate Response vs.
Stress Memory
CLE25 and CLE26 peptides, despite differing by only a single amino acid, exhibit divergent

roles in the context of drought stress. CLE25 is primarily involved in the plant's immediate

response to water deficit, acting as a long-distance signal from the roots to the shoots to trigger

protective measures. In contrast, CLE26 is implicated in a more nuanced phenomenon known

as drought stress memory, where a plant's prior exposure to drought enhances its resilience to

subsequent dehydration events.[1][2][3]
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Feature CLE25 CLE26

Primary Role in Drought
Immediate response to

dehydration[4]
Drought stress memory[1][3]

Site of Action
Long-distance signaling from

root to shoot[5]

Transport to shoots enhanced

by prior drought exposure[1]

Mechanism of Action
Induces abscisic acid (ABA)

biosynthesis[5]

Enhances drought resistance

in pre-treated plants[1]

Physiological Outcome
Promotes stomatal closure to

reduce water loss[4]

Increased survival rate upon a

second dehydration event[1]

Quantitative Data Summary
The functional differences between CLE25 and CLE26 are substantiated by quantitative

experimental data. The following tables summarize key findings from studies on Arabidopsis

thaliana and cotton, highlighting the distinct impacts of these peptides on drought tolerance.

Table 1: Survival Rate Under Drought Stress
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Genotype/Treatmen
t

Condition Survival Rate (%) Reference

Wild Type Drought ~50% [1]

cle25 mutant Drought
Significantly lower

than Wild Type
[1]

cle26 mutant Drought Similar to Wild Type [1]

Wild Type
Drought Pre-treatment

+ Drought

Higher than single

drought event
[1]

cle25 mutant
Drought Pre-treatment

+ Drought
Similar to Wild Type [1]

cle26 mutant
Drought Pre-treatment

+ Drought

Significantly lower

than Wild Type
[1]

Cotton (Mock) Drought + Rewatering ~60% [5]

Cotton (+CLE25p) Drought + Rewatering
~80% (+20%

increase, p < 0.01)
[5]

Table 2: Induction of NCED3 Gene Expression (A key
ABA biosynthesis gene)
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Treatment/Genotyp
e

Condition
Relative NCED3
Expression

Reference

Wild Type + Mock Normal Basal [1][6]

Wild Type + CLE25

peptide
Normal Significantly Induced [1][6]

Wild Type + CLE26

peptide
Normal

No significant

induction
[1]

Wild Type + CLE26

peptide
Drought Pre-treatment Significantly Induced [1]

xyn1 mutant + CLE26

peptide
Normal Significantly Induced [1]

Signaling Pathways
The distinct functions of CLE25 and CLE26 are rooted in their unique signaling cascades.

CLE25 acts through a well-defined pathway involving ABA, while the CLE26 pathway is gated

by a plant's stress history.
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CLE25-mediated immediate drought response pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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